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Compound of Interest

Compound Name: Dihydroartemisinin-d5

Cat. No.: B12378434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological

profile of Dihydroartemisinin-d5. The information is compiled from various safety data sheets

(SDS) and scientific publications concerning Dihydroartemisinin, the non-deuterated parent

compound, as a specific SDS for the deuterated analog is not readily available. The safety

precautions and data are considered directly applicable to the d5 variant for laboratory

research purposes.

Chemical and Physical Properties
Dihydroartemisinin-d5 is a deuterated form of Dihydroartemisinin, a semi-synthetic derivative

of artemisinin.[1] It is the active metabolite of several artemisinin-based antimalarial drugs.[1]

While specific data for the d5 variant is limited, the physical and chemical properties are

expected to be nearly identical to the parent compound.
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Property Value Source

Molecular Formula C₁₅H₁₉D₅O₅ -

Molecular Weight 289.4 g/mol [2]

Appearance White needle crystal [3]

Odor Odorless [3]

Taste Bitter [3]

Melting Point 145-150 °C [3]

Solubility

Soluble in chloroform and

acetone. Slightly soluble in

methanol or ethanol. Almost

insoluble in water (<0.1 g/L).

[1][3]

Hazard Identification and Classification
Dihydroartemisinin is classified as an organic peroxide and is considered hazardous. The GHS

classification highlights its potential for combustion and aquatic toxicity.

Hazard Class GHS Classification Hazard Statement

Organic Peroxides Type D
H242: Heating may cause a

fire.[4]

Aquatic Hazard Chronic Category 2
H411: Toxic to aquatic life with

long lasting effects.[4]

Signal Word: Danger[4]

Pictograms:

Flame

Environment
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Toxicological Data
Toxicological information for Dihydroartemisinin is primarily derived from animal studies. The

chemical, physical, and toxicological properties have not been thoroughly investigated.

Test
Route of
Administration

Species Value Source

LD50 Intraperitoneal Mouse 328.78 mg/kg [5]

LD50 Oral Mouse >5000 mg/kg [5]

Experimental Protocol: Acute Toxicity Study (LD50
Determination)
A study to determine the LD50 of Dihydroartemisinin in mice provides the following

methodology[5]:

Animal Model: Albino mice.

Preparation of Test Substance: Dihydroartemisinin was suspended in saline with 1% Tween.

Experimental Groups: Animals were fasted for approximately 20 hours before the study and

randomized into five dose groups (10 animals per group) and one control group. Doses were

set according to a geometric progression.

Administration: The substance was administered via intragastric and intraperitoneal routes.

Observation: Animals were observed for toxic reactions and mortality 30 minutes after dosing

and for a period of one week.

Data Analysis: The LD50 was calculated using Karber's method.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and to maintain the integrity of the compound.
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Handling:

Handle in a well-ventilated place.[6]

Wear suitable protective clothing, including gloves and eye protection.[6]

Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition.[6]

Prevent fire caused by electrostatic discharge.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[4]

Protect from sunlight.[4]

Store separately from other materials, especially combustible materials.[6]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling

Dihydroartemisinin-d5:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[4][6][7]

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with impervious

gloves that have been inspected prior to use.[4][7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4]
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First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.[7]

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, perform artificial respiration.[8]

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[6][7]

Eye Contact
Rinse with pure water for at least 15 minutes.[6]

[7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6][7]

Fire-Fighting Measures
Dihydroartemisinin is an organic peroxide and may ignite upon heating.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

[7]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides.[7][8]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

Visualized Workflows and Relationships
The following diagrams illustrate key safety and logical workflows for handling

Dihydroartemisinin-d5.
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Personal Protective Equipment (PPE) Workflow

Start Handling
Dihydroartemisinin-d5

Wear Impervious Gloves

Step 1

Wear Safety Goggles
with Side-Shields

Step 2

Wear Fire/Flame
Resistant Clothing

Step 3

Use Full-Face Respirator
(if exposure limits exceeded)
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Proceed with
Handling
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Caption: Required Personal Protective Equipment workflow for handling Dihydroartemisinin-
d5.
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First Aid Measures for Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water (15 min) Rinse Mouth with Water

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid response procedures for different routes of exposure to Dihydroartemisinin-
d5.

Fire Fighting Response Protocol

Fire Involving
Dihydroartemisinin-d5

Use Dry Chemical, CO2,
or Alcohol-Resistant Foam

Wear Self-Contained
Breathing Apparatus
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Caption: Protocol for responding to a fire involving Dihydroartemisinin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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